Cas no 2169439-02-3 (methyl 8-ethyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate)

• Product Name: methyl 8-ethyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate
• CAS No: 2169439-02-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5791032
• PubChem ID: 73102266
• Update Time: 2025-10-21

methyl 8-ethyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-ethyl-8-azabicyclo[3.2.1]oct-2-ene-2-carboxylate
• EN300-1276213
• 2169439-02-3
• methyl 8-ethyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate

• Inchi： 1S/C11H17NO2/c1-3-12-8-4-6-9(11(13)14-2)10(12)7-5-8/h6,8,10H,3-5,7H2,1-2H3
• InChI Key： XEMZXOKWKJPSJA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CCC2CCC1N2CC)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on methyl 8-ethyl-8-azabicyclo3.2.1oct-2-ene-2-carboxylate

Introduction to Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate (CAS No. 2169439-02-3)

Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate, a compound with the chemical formula C₁₁H₁₅NO₂, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of bicyclic azaboranes, which are known for their unique structural and electronic properties. The presence of a nitrogen atom in the bicyclic framework and the ester functional group at the 2-position introduces intriguing possibilities for its reactivity and biological activity.

The CAS number 2169439-02-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. This numbering system is crucial for maintaining consistency across different databases and publications, facilitating easier retrieval and analysis of related research.

One of the most compelling aspects of Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate is its structural motif, which combines a bicyclic scaffold with an azaborine core. This combination has been explored in various contexts, particularly in the development of novel catalysts and ligands for asymmetric synthesis. The nitrogen atom in the bicyclic system can act as a coordination site for transition metals, enabling the design of highly selective catalysts for complex organic transformations.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. The bicyclo[3.2.1]octane core is a privileged scaffold that has been widely used in drug discovery due to its ability to fit into biological binding pockets with high affinity. The introduction of an azaborine moiety further enhances its potential by providing additional interactions with biological targets, such as hydrogen bonding or π-stacking interactions.

In addition to its structural significance, Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate has been investigated for its potential applications in materials science. The compound's ability to undergo polymerization or form coordination complexes with metal ions makes it a promising candidate for developing novel polymers or functional materials. These materials could find applications in areas such as catalysis, sensing, and electronics.

The ester functional group at the 2-position of the molecule is another key feature that contributes to its versatility. Ester groups are well-known for their reactivity in various chemical transformations, including nucleophilic acyl substitutions, transesterifications, and hydrolysis reactions. This reactivity can be exploited to modify the compound's structure or to introduce additional functional groups, thereby expanding its utility in synthetic chemistry.

From a synthetic perspective, Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate presents an interesting challenge due to its complex cyclic structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cyclizations and cross-coupling reactions have been particularly useful in constructing the desired framework.

The biological activity of this compound has also been explored in recent years. Initial studies have suggested that it may exhibit properties relevant to neurological disorders or inflammation pathways due to its structural resemblance to known bioactive molecules. While more research is needed to fully elucidate its pharmacological profile, these preliminary findings underscore its potential as a lead compound for drug discovery.

In conclusion, Methyl 8-Ethyl-8-Azabicyclo[3.2.1]Oct-2-Ene-2-Carboxylate (CAS No. 2169439-02-3) is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset for researchers exploring new synthetic pathways and therapeutic agents.